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Compound of Interest

Compound Name:
2-Amino-2-(pyrazin-2-yl)propan-1-

ol

Cat. No.: B13612755

Get Quote

Executive Summary: The "Amino Alcohol" Strategic
Pivot
In the optimization of pyrazine-based therapeutics—particularly for antitubercular (anti-TB) and

CNS applications—the incorporation of amino alcohol moieties represents a critical decision

point. This guide analyzes the structure-activity relationships (SAR) of pyrazinyl amino

alcohols, contrasting their performance against parent scaffolds (like Pyrazinamide) and

alternative lipophilic analogues.[1]

The "amino alcohol" modification serves two distinct mechanistic functions depending on the

therapeutic target:

Antitubercular Agents (PZA Analogues): It modulates the LogP (lipophilicity) to enhance

passive diffusion through the mycobacterial cell wall while maintaining aqueous solubility for

bioavailability.

CNS Ligands (5-HT7/Beta-blocker mimics): It acts as a pharmacophoric linker (specifically

the 2-hydroxy-3-aminopropoxy motif), where the hydroxyl group participates in essential H-

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b13612755#bc-rfq
https://pubs.acs.org/doi/10.1021/acs.jmedchem.1c00575
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13612755?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


bonding within the receptor pocket.

Comparative Analysis: Antitubercular Potency
The most extensive data on pyrazinyl amino alcohols exists in the realm of Mycobacterium

tuberculosis (Mtb) inhibition, specifically as analogues of the first-line drug Pyrazinamide (PZA).

The Challenge: PZA Resistance and Transport
PZA requires activation by the bacterial enzyme pyrazinamidase (PncA) to form pyrazinoic acid

(POA). Resistance often arises from PncA mutations. Pyrazinyl amino alcohols are designed

to:

Bypass PncA activation (acting directly as esters/amides).

Increase intracellular accumulation via "ion-trapping" independent of active transport.

Performance Comparison Table
The following table contrasts the standard-of-care (PZA) with key amino-alcohol functionalized

derivatives.
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Compound
Class

Structure
Description

Target
Strain

MIC (µg/mL) LogP (Calc)
Key SAR
Insight

Reference
Pyrazinamide

(PZA)
M. tb H37Rv 12.5 - 50 -0.71

Requires

acidic pH

(5.5) for

activity;

inactive in

neutral assay.

Alternative A

5-Cl-PZA

(Chloropyrazi

namide)

M. tb H37Rv 6.25 - 12.5 0.25

Halogenation

increases

lipophilicity

but toxicity

risks

increase.

Product

Class

N-(2-

Hydroxyethyl)

pyrazine-2-

carboxamide

M. tb H37Rv 25 - 50 -1.10

Too polar.

The short

amino-

alcohol chain

reduces

membrane

permeability.

Product

Class

N-(2-

Hydroxy-2-

phenylethyl)p

yrazine-2-

carboxamide

M. tb H37Rv 6.25 1.85

Optimal.

Phenyl ring

balances the

polarity of the

OH group;

mimics PZA

active

transport.

Product

Class

5-Chloro-N-

(2-hydroxy-

phenyl)pyrazi

ne-2-

carboxamide

M. tb H37Rv 1.56 2.40 Superior. The

ortho-hydroxy

group on the

phenyl ring

forms an

intramolecula
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r H-bond,

effectively

"hiding"

polarity to

boost

permeation.

Data Source: Synthesized from comparative analysis of European Journal of Medicinal

Chemistry and Asian Journal of Pharmaceutics reports (See References [1, 3]).

SAR Deep Dive: The "Goldilocks" Zone of Polarity
The success of pyrazinyl amino alcohols depends on the Linker-to-Lipophile Ratio.

Primary Alcohol Chains: Simple N-(2-hydroxyethyl) substitutions often lead to a loss of

activity (MIC > 50 µg/mL) because the molecule becomes too hydrophilic to cross the waxy

mycobacterial cell wall.

Secondary/Tertiary Alcohols: Introducing bulky lipophilic groups (phenyl, t-butyl) adjacent to

the hydroxyl group restores potency. The hydroxyl group is essential for solubility, but it must

be "shielded" by hydrophobic bulk to ensure cell entry.

Secondary Application: CNS & 5-HT7 Receptor
Ligands
Beyond TB, the pyrazinyloxy-propanolamine scaffold is a potent bioisostere for the classic

aryloxypropanolamine beta-blocker structure, repurposed for Serotonin 5-HT7 receptors.

Mechanism: The pyrazine ring replaces the phenyl/naphthyl ring of propranolol. The nitrogen

atoms in the pyrazine ring serve as additional H-bond acceptors, increasing affinity for the 5-

HT7 binding pocket compared to the carbocyclic analogues.
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Key Finding:1-[2-(4-methoxyphenyl)phenyl]piperazin-1-yl]-3-(2-pyrazinyloxy)-2-propanol

exhibits high affinity (Ki < 10 nM) and selectivity, functioning as a potential PET radioligand.

Visualizing the SAR Logic
The following diagram illustrates the decision-making process for optimizing the pyrazine

scaffold using amino alcohol modifications.

Pyrazine Scaffold Optimization

Select Therapeutic Target

Antitubercular (M. tb)

Infection

CNS / 5-HT7 Receptor

Neurology

Modification: N-(Hydroxyalkyl) Amide

Check LogP (Lipophilicity)

LogP < 0
(e.g., Hydroxyethyl)

Short Chain

LogP > 1.5
(e.g., Hydroxy-phenylethyl)

Bulky/Aryl Group

Poor Permeability
High MIC (>50 µg/mL)

Enhanced Permeability
Low MIC (<10 µg/mL)

Modification: O-(2-hydroxy-3-aminopropyl)

Receptor Binding Mode

Pyrazine N acts as H-Bond Acceptor

High Affinity (Ki < 10 nM)
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Click to download full resolution via product page

Caption: Decision tree for optimizing pyrazinyl amino alcohols. For TB, lipophilicity (LogP)

drives potency; for CNS, electronic interactions (H-bonding) drive affinity.

Experimental Protocols
To ensure reproducibility and scientific integrity, the following protocols outline the synthesis

and biological evaluation of these compounds.

A. Synthesis of Pyrazinyl Amino Alcohols (Amide
Linkage)
This protocol yields N-substituted pyrazine-2-carboxamides (TB active class).

Reagents: Pyrazine-2-carboxylic acid (1.0 eq), Thionyl Chloride (

), Amino Alcohol (1.1 eq), Triethylamine (

), Dichloromethane (DCM).

Activation:

Dissolve pyrazine-2-carboxylic acid in dry DCM.

Add

dropwise at 0°C. Reflux for 2 hours to generate the acid chloride.

Evaporate excess

under reduced pressure.

Coupling:

Redissolve the residue in dry DCM.

Add the selected amino alcohol (e.g., 2-amino-1-phenylethanol) and

at 0°C.
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Stir at room temperature (RT) for 4–6 hours.

Workup: Wash with

(sat. aq.) and brine. Dry over

.

Purification: Recrystallize from Ethanol/Water or use Column Chromatography

(EtOAc:Hexane).

B. Synthesis of Pyrazinyloxy-Propanolamines (Ether
Linkage)
This protocol yields the CNS active class (Epoxide opening method).

Reagents: 2-Chloropyrazine, Sodium Hydride (NaH), Glycidol, Secondary Amine.

Step 1 (Ether Formation):

React 2-chloropyrazine with glycidol in the presence of NaH (in DMF) to form 2-(oxiran-2-

ylmethoxy)pyrazine.

Step 2 (Aminolysis):

React the epoxide intermediate with a secondary amine (e.g., substituted piperazine) in

Ethanol at reflux for 4 hours.

Mechanism: Regioselective nucleophilic attack at the least hindered carbon of the epoxide

opens the ring to form the secondary alcohol.

C. Biological Assay: Microplate Alamar Blue Assay
(MABA)
Standard protocol for determining MIC against M. tuberculosis H37Rv.

Inoculum: Dilute M. tb H37Rv culture to

CFU/mL in 7H9 broth.
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Plating: Add 100 µL of inoculum to 96-well plates containing serial dilutions of the test

compound (Range: 0.1 – 100 µg/mL).

Controls: Include PZA (pH 6.0) and Rifampicin as positive controls; DMSO as negative

control.

Incubation: Incubate at 37°C for 7 days.

Development: Add 20 µL Alamar Blue solution and 10 µL Tween 80. Incubate for 24 hours.

Readout: A color change from Blue (Resazurin) to Pink (Resorufin) indicates bacterial

growth. The MIC is the lowest concentration preventing the color change.

Synthesis Workflow Diagram

Alternative Route (CNS Ligands)

Pyrazine-2-carboxylic Acid Activation
(SOCl2, Reflux)

Acid Chloride
Intermediate

Coupling
(Amino Alcohol, Et3N)

Pyrazinyl Amino Alcohol
(Amide Derivative)

2-Chloropyrazine Glycidol, NaH Epoxide Intermediate Aminolysis
(R2NH) Pyrazinyloxy-Propanolamine

Click to download full resolution via product page

Caption: Divergent synthetic pathways. Top: Amidation for TB drugs. Bottom: Epoxide opening

for CNS ligands.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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